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Compound of Interest

Compound Name: 7-Methoxy-6-methylquinoline

Cat. No.: B1428694

An In-Depth Technical Guide to the Molecular Structure and Weight of 7-Methoxy-6-
methylquinoline

Introduction

The quinoline scaffold is a privileged heterocyclic system of paramount importance in medicinal
chemistry and drug development, forming the core of numerous natural products and synthetic
molecules with a wide spectrum of biological activities.[1] Derivatives of quinoline are explored
for their potential as anticancer, antimalarial, antimicrobial, and enzyme-inhibiting agents.[2]
The precise biological activity of these compounds is intrinsically linked to their molecular
structure, where the nature and position of substituents on the quinoline ring dictate their
physicochemical properties and pharmacological interactions.

This technical guide provides a comprehensive examination of a specific derivative, 7-
Methoxy-6-methylquinoline. We will delve into its fundamental molecular properties, including
its structure and weight, and present a detailed framework for its analytical characterization.
This document is intended for researchers, chemists, and drug development professionals who
require a robust understanding of this molecule's identity and the methodologies to verify it. We
will move beyond simple data presentation to explain the causality behind experimental
choices, grounding all protocols in established analytical principles to ensure scientific integrity
and trustworthiness.

Section 1: Molecular Identity and Properties
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The foundational step in the study of any chemical entity is the unambiguous confirmation of its
identity. 7-Methoxy-6-methylquinoline is a disubstituted quinoline with a methoxy group at the
7-position and a methyl group at the 6-position. These substitutions significantly influence the
electron distribution and sterics of the bicyclic system compared to the parent quinoline
molecule.

Molecular Structure

The structure consists of a fused benzene and pyridine ring system, which defines the
quinoline core. The numbering of the quinoline ring system is standardized, beginning at the
nitrogen atom and proceeding around the rings. For this compound, the electron-donating
methoxy group (-OCHs) is attached at position C7, and the methyl group (-CHs) is at position
C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pdf.benchchem.com [pdf.benchchem.com]
e 2. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [7-Methoxy-6-methylquinoline molecular structure and
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1428694#7-methoxy-6-methylquinoline-molecular-
structure-and-weight]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1428694?utm_src=pdf-body
https://www.benchchem.com/product/b1428694?utm_src=pdf-body-img
https://www.benchchem.com/product/b1428694?utm_src=pdf-custom-synthesis
https://pdf.benchchem.com/1290/Cross_Validation_of_Analytical_Data_for_Quinoline_Derivatives_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b115360
https://www.benchchem.com/product/b1428694#7-methoxy-6-methylquinoline-molecular-structure-and-weight
https://www.benchchem.com/product/b1428694#7-methoxy-6-methylquinoline-molecular-structure-and-weight
https://www.benchchem.com/product/b1428694#7-methoxy-6-methylquinoline-molecular-structure-and-weight
https://www.benchchem.com/product/b1428694#7-methoxy-6-methylquinoline-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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